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Compound of Interest

Compound Name: N-Nitrosobutylamine

Cat. No.: B15468366 Get Quote

For researchers, scientists, and drug development professionals, the accurate and precise

quantification of N-Nitrosobutylamine (NDBA), a potential human carcinogen, is of paramount

importance. This guide provides a comparative overview of analytical methodologies for NDBA,

supported by experimental data, to aid in the selection and implementation of robust analytical

protocols.

Carcinogenic Signaling Pathway of N-
Nitrosobutylamine
N-Nitrosobutylamine undergoes metabolic activation to exert its carcinogenic effects. The

primary pathway involves the hydroxylation of the butyl chain, leading to the formation of a

reactive species that can damage DNA, a critical initiating event in carcinogenesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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